Cas no 130750-42-4 (Thieno[2,3-d]pyrimidine-2,4-diamine)

Thieno[2,3-d]pyrimidine-2,4-diamine structure
130750-42-4 structure
Product Name:Thieno[2,3-d]pyrimidine-2,4-diamine
CAS No:130750-42-4
MF:C6H6N4S
MW:166.203638553619
CID:1226706
PubChem ID:14642747
Update Time:2025-04-20

Thieno[2,3-d]pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-d]pyrimidine-2,4-diamine
    • LogP
    • 130750-42-4
    • DB-346465
    • SCHEMBL2369026
    • 2,4-Diaminothieno[2,3-d]pyrimidine
    • Wei
    • Inchi: 1S/C6H6N4S/c7-4-3-1-2-11-5(3)10-6(8)9-4/h1-2H,(H4,7,8,9,10)
    • InChI Key: WWNLEICCMKSWQV-UHFFFAOYSA-N
    • SMILES: S1C=CC2=C(N)N=C(N)N=C12

Computed Properties

  • Exact Mass: 166.03148
  • Monoisotopic Mass: 166.03131738g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • PSA: 77.82
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